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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic composition of

naturally occurring thorium. It details the various isotopes, their abundances, and decay

characteristics. Furthermore, it outlines the key experimental methodologies employed for their

determination and explores variations in isotopic composition across different geological and

environmental settings.

Introduction to Thorium Isotopes
Thorium (Th), a naturally occurring radioactive element, is predominantly composed of its most

stable isotope, Thorium-232 (²³²Th). For a considerable period, thorium was regarded as a

monoisotopic element. However, the International Union of Pure and Applied Chemistry

(IUPAC) has since reclassified it as binuclidic, acknowledging the significant presence of

Thorium-230 (²³⁰Th) in specific environments like deep seawater.[1] In addition to these two,

several other thorium isotopes are found in trace amounts in nature, primarily as intermediate

products in the decay chains of uranium and thorium.[1][2]
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Isotopic Abundance and Decay Properties
The isotopic composition of naturally occurring thorium is dominated by ²³²Th, which accounts

for virtually all of the element's natural abundance. The other isotopes are present in

significantly smaller quantities. The key properties of the most relevant naturally occurring

thorium isotopes are summarized in the table below.

Isotope
Natural
Abundance
(Mole Fraction)

Half-Life (t₁/₂) Decay Mode
Daughter
Isotope

²³²Th ~99.98%[3]
1.40 x 10¹⁰

years[4][5]
α ²²⁸Ra

²³⁰Th ~0.02%[5][6]
7.54 x 10⁴

years[4]
α ²²⁶Ra

²²⁸Th Trace
1.9125 years[4]

[5]
α ²²⁴Ra

²³⁴Th Trace 24.11 days[2] β⁻ ²³⁴Pa

²²⁷Th Trace 18.693 days[2] α ²²³Ra

²³¹Th Trace 25.52 hours[4][5] β⁻ ²³¹Pa

The Thorium-232 Decay Chain
The most abundant isotope, ²³²Th, undergoes a series of alpha and beta decays, known as the

thorium series, ultimately transforming into the stable lead isotope, Lead-208 (²⁰⁸Pb).[2] This

decay chain is a significant source of natural background radiation.

²³²Th
(1.40e10 y)

²²⁸Ra
(5.75 y)

α ²²⁸Ac
(6.15 h)

β⁻ ²²⁸Th
(1.91 y)

β⁻ ²²⁴Ra
(3.66 d)

α ²²⁰Rn
(55.6 s)

α ²¹⁶Po
(0.145 s)

α ²¹²Pb
(10.64 h)

α ²¹²Bi
(60.55 min)

β⁻

²¹²Po
(0.299 µs)β⁻ (64.06%)

²⁰⁸Tl
(3.053 min)

α (35.94%)

²⁰⁸Pb
(Stable)

α

β⁻
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Caption: The decay chain of Thorium-232, showing the sequential alpha and beta decays to

stable Lead-208.

Experimental Protocols for Isotopic Analysis
The determination of the isotopic composition of thorium requires sensitive and precise

analytical techniques. The following are key experimental methodologies employed in this field.

Alpha Spectrometry
Alpha spectrometry is a widely used technique for the determination of thorium isotopes in

various environmental and geological samples.[2]

Methodology:

Sample Preparation: Soil samples are typically fused with a mixture of sodium carbonate

(Na₂CO₃) and sodium peroxide (Na₂O₂) at high temperatures (e.g., 600°C), followed by

leaching with nitric acid (HNO₃) and hydrochloric acid (HCl). Water samples are acidified.[2]

Coprecipitation: Thorium is coprecipitated with iron (III) as hydroxides and/or carbonates at

a pH of 9 using an ammonia solution. This step helps to concentrate the thorium and

separate it from the bulk matrix.[2]

Chromatographic Separation: The thorium is further purified and separated from other

alpha-emitting radionuclides, such as uranium, using a chromatographic column. A common

stationary phase is Microthene-TOPO (tri-octyl-phosphine oxide).[2]

Electrodeposition: The purified thorium is then electrodeposited onto a stainless steel disk to

create a thin, uniform source suitable for alpha spectrometry.[2]

Alpha Measurement: The disk is placed in an alpha spectrometer, and the characteristic

alpha particle energies of the different thorium isotopes are measured to determine their

respective activities.[2]
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Caption: Workflow for the determination of thorium isotopes by alpha spectrometry.

Mass Spectrometry Techniques
Mass spectrometry offers higher precision and sensitivity compared to alpha spectrometry for

isotopic ratio measurements.

TIMS is a highly precise method for determining thorium isotopic ratios.

Methodology:

Chemical Separation: Thorium is chemically separated from the sample matrix using anion

exchange resins following acid dissolution.[4]
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Filament Loading: The purified thorium, in a nitrate form, is loaded onto a source filament,

often with a layer of colloidal graphite.[4]

Ionization and Acceleration: The filament is heated, causing the thorium to ionize. The

resulting positive ions are then accelerated by an electric field.[4]

Mass Separation: The ion beam passes through a strong magnetic field, which deflects the

ions based on their mass-to-charge ratio, thus separating the different isotopes.[4]

Detection: The separated ion beams are collected by detectors (Faraday cups or an ion

counter), allowing for the precise measurement of the isotopic ratios.[4]

ICP-MS is a versatile and sensitive technique for the rapid determination of thorium isotopes.

Methodology:

Sample Introduction: The sample, typically in an acidic aqueous solution, is introduced into a

high-temperature argon plasma.

Ionization: The intense heat of the plasma atomizes and ionizes the thorium atoms.

Ion Extraction and Focusing: The ions are extracted from the plasma and focused into a

beam.

Mass Analysis: The ion beam is directed into a mass spectrometer (e.g., a quadrupole or a

multi-collector system) where the isotopes are separated based on their mass-to-charge

ratio.

Detection: An electron multiplier or Faraday cups detect the ions, providing a quantitative

measure of each isotope. Modern ICP-MS/MS systems offer enhanced interference removal,

leading to lower detection limits.[5]

Variations in Isotopic Composition
While the isotopic composition of thorium in most terrestrial materials is relatively constant,

significant variations in the ²³⁰Th/²³²Th ratio are observed in different environments.
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Terrestrial Materials: In most rocks and soils, the ²³⁰Th is in secular equilibrium with its

parent, Uranium-238 (²³⁸U).[7] The ²³⁰Th/²³²Th ratio can, therefore, provide insights into

geological processes and the uranium content of the material.

Marine Environments: In the marine environment, the behavior of thorium isotopes is

complex. ²³²Th is primarily introduced from terrestrial sources through rivers and atmospheric

dust.[8] In contrast, ²³⁰Th and ²³⁴Th are continuously produced in situ from the decay of

dissolved uranium isotopes (²³⁴U and ²³⁸U, respectively).[8] Due to the particle-reactive

nature of thorium, these isotopes are rapidly scavenged from the water column by sinking

particles. This leads to a significant enrichment of ²³⁰Th relative to ²³²Th in deep-sea

sediments and seawater, which is the basis for the reclassification of thorium as binuclidic.

[1] The disequilibrium between uranium and its thorium daughters is a powerful tool for

studying oceanic processes such as particle settling rates and paleoceanographic changes.

Conclusion
The isotopic composition of naturally occurring thorium, while dominated by ²³²Th, exhibits

informative variations in the abundance of its minor isotopes, particularly ²³⁰Th. The precise

measurement of these isotopes, through techniques such as alpha spectrometry and mass

spectrometry, provides valuable data for a wide range of scientific disciplines, including

geology, oceanography, and environmental science. Understanding the experimental

methodologies and the factors influencing isotopic variations is crucial for the accurate

interpretation of thorium isotopic data in research and its potential applications in fields like

drug development, where the behavior of actinides is of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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